Cas no 233772-14-0 (3-(methylsulfanyl)methylbenzonitrile)

• Product name: 3-(methylsulfanyl)methylbenzonitrile
• CAS No: 233772-14-0
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 4642371

3-(methylsulfanyl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(methylsulfanyl)methyl]benzonitrile
• 3-(methylsulfanyl)methylbenzonitrile

• Inchi： 1S/C9H9NS/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3
• InChI Key： ALJZQQBHCBGNPD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CSC)=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 275.1±15.0 °C at 760 mmHg
• Flash Point: 120.2±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(methylsulfanyl)methylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(methylsulfanyl)methylbenzonitrile

Introduction to 3-(Methylsulfanyl)methylbenzonitrile (CAS No. 233772-14-0)

The compound 3-(methylsulfanyl)methylbenzonitrile (CAS No. 233772-14-0) is an organic chemical compound with the molecular formula C9H11NOS. This compound belongs to the class of benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The presence of the methylsulfanyl group (-SMe) at the meta position of the benzene ring introduces unique chemical properties and reactivity, making it a subject of interest in various research and industrial applications.

Structure and Physical Properties: The structure of 3-(methylsulfanyl)methylbenzonitrile consists of a benzene ring with three substituents: a nitrile group at position 1, a methyl group at position 2, and a methylsulfanyl group at position 3. This arrangement imparts specific electronic and steric effects on the molecule, influencing its reactivity and stability. The compound is typically a crystalline solid with a melting point around 65°C and a boiling point of approximately 185°C under standard conditions.

Synthesis and Applications: The synthesis of 3-(methylsulfanyl)methylbenzonitrile involves various methods, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial use. Its applications span across pharmaceuticals, agrochemicals, and specialty chemicals due to its versatile reactivity and ability to act as an intermediate in the synthesis of more complex molecules.

Recent Research Findings: Recent studies have highlighted the potential of 3-(methylsulfanyl)methylbenzonitrile in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to modulate key cellular pathways, such as the NF-kB pathway, which is involved in inflammation and cancer progression. Additionally, its role as a precursor in the synthesis of bioactive compounds has been extensively investigated.

Safety and Handling: While 3-(methylsulfanyl)methylbenzonitrile is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safety in industrial settings. This includes wearing appropriate personal protective equipment (PPE) and maintaining good ventilation during synthesis or processing.

Conclusion: The compound 3-(methylsulfanyl)methylbenzonitrile (CAS No. 233772-14-0) continues to be a valuable building block in organic synthesis due to its unique chemical properties and diverse applications. Ongoing research aims to further uncover its potential in therapeutic development and other emerging fields, underscoring its importance in modern chemistry.